4-(1H-pyrrol-1-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide

• IUPAC Name: N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C20H22N4O2/c25-20(16-6-8-18(9-7-16)23-10-2-3-11-23)22-17-13-21-24(14-17)15-19-5-1-4-12-26-19/h2-3,6-11,13-14,19H,1,4-5,12,15H2,(H,22,25)
• InChI Key: FHLIYDIKJPHHDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2C=C(C=N2)NC(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

4-(1H-pyrrol-1-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.
BenchChem offers high-quality 4-(1H-pyrrol-1-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1H-pyrrol-1-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

Research in heterocyclic chemistry focuses on the synthesis and reactivity of compounds containing heteroatoms within ring structures, similar to the pyrrole and pyrazole moieties present in "4-(1H-pyrrol-1-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide". Studies on thiophenylhydrazonoacetates reveal their utility in synthesizing diverse heterocyclic derivatives, such as pyrazoles and pyrimidines, through various nitrogen nucleophile reactions, demonstrating the potential for creating complex molecules from simpler precursors (Mohareb et al., 2004).

Molecular Interactions and Supramolecular Chemistry

Investigations into the interactions and assembly of molecules with N-containing heterocycles, such as those described by Wang et al. (2014), explore the formation of novel crystals through hydrogen bonds and weak intermolecular interactions. This research highlights the importance of understanding how molecular components can organize into larger, ordered structures, which is crucial for designing materials with specific functions (Wang et al., 2014).

Anticancer Activity and Medicinal Applications

Compounds structurally related to pyrroles and pyrazoles have been explored for their potential anticancer activity. For example, the microwave-assisted synthesis of polysubstituted 4H-pyran derivatives demonstrates how modifications to the heterocyclic core can impact biological activity, with some compounds showing potent anticancer properties against various human cancer cell lines (Hadiyal et al., 2020).